Cas no 557112-16-0 (1-PROPANOL, 3-[(2-BROMO-3-PYRIDINYL)OXY]-2-METHYL-, (2R)-)

• Product Name: 1-PROPANOL, 3-[(2-BROMO-3-PYRIDINYL)OXY]-2-METHYL-, (2R)-
• CAS No: 557112-16-0
• MF: C₉H₁₂BrNO₂
• MW: 246.101081848145
• CID: 3208210
• PubChem ID: 86595487
• Update Time: 2025-04-21

1-PROPANOL, 3-[(2-BROMO-3-PYRIDINYL)OXY]-2-METHYL-, (2R)- Chemical and Physical Properties

Names and Identifiers

• 1-PROPANOL, 3-[(2-BROMO-3-PYRIDINYL)OXY]-2-METHYL-, (2R)-
• DTXSID301213578
• (2R)-3-[(2-Bromo-3-pyridinyl)oxy]-2-methyl-1-propanol
• 557112-16-0
• (R)-3-(2-bromopyridine-3-yloxy)-2-methyl-1-propanol
• JGFSMGOLMZRPFO-SSDOTTSWSA-N
• SCHEMBL2859249

• Inchi： 1S/C9H12BrNO2/c1-7(5-12)6-13-8-3-2-4-11-9(8)10/h2-4,7,12H,5-6H2,1H3/t7-/m1/s1
• InChI Key： JGFSMGOLMZRPFO-SSDOTTSWSA-N
• SMILES： BrC1C(=CC=CN=1)OC[C@H](C)CO

Computed Properties

• Exact Mass: 245.00514Da
• Monoisotopic Mass: 245.00514Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 42.4Ų